Methyl 4-{3-[4-(pentyloxy)phenyl]-1,2-oxazol-5-YL}benzoate

• CAS RN: 179165-13-0
• Molecular Formula: C22H23NO4
• Molecular Weight: 365.4 g/mol
• IUPAC Name: methyl 4-[3-(4-pentoxyphenyl)-1,2-oxazol-5-yl]benzoate
• InChI: InChI=1S/C22H23NO4/c1-3-4-5-14-26-19-12-10-16(11-13-19)20-15-21(27-23-20)17-6-8-18(9-7-17)22(24)25-2/h6-13,15H,3-5,14H2,1-2H3
• InChI Key: GMNUNXQGSOGPAT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=CC=C(C=C1)C2=NOC(=C2)C3=CC=C(C=C3)C(=O)OC

Description

Methyl 4-{3-[4-(pentyloxy)phenyl]-1,2-oxazol-5-YL}benzoate is a useful research compound. Its molecular formula is C22H23NO4 and its molecular weight is 365.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-(4-Methoxycarbonylphenyl)-3-(4-n-pentyloxyphenyl)-1-propen-3-one (4.0 g) and hydroxyamine hydrochloride (3.93 g) in ethanol (40 ml) was refluxed for 4 hours. The mixture was diluted with ethyl acetate, and the organic layer was washed with water (×2), brine and dried over magnesium sulfate. The solvents were removed under reduced pressure to give crude oxime. To a solution of crude oxime in 1,2-dichloroethane (20 ml) was added activated-manganese(IV) oxide (10.0 g). The reaction mixture was refluxed for 2 hours and filtered. The residue was washed with dichloromethane. The solvents were removed under reduced pressure and the residue was triturated with acetonitrile. The solid was collected by filtration and dried to give Methyl 4-[3-(4-n-pentyloxyphenyl)isoxazol-5-yl]benzoate (0.98 g).